Cas no 41932-35-8 (2-Acetyl-4'-chloro diphenylsulfide)

• Product Name: 2-Acetyl-4'-chloro diphenylsulfide
• CAS No: 41932-35-8
• MF: C₁₄H₁₁ClOS
• MW: 262.754541635513
• CID: 55498
• PubChem ID: 826816
• Update Time: 2025-07-23

2-Acetyl-4'-chloro diphenylsulfide Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chlorophenylthio)acetophenone
• 2-Acetyl-4'-chlorodiphenyl sulfide
• 2-ACETYL-4'-CHLORO D
• 1-[2-(4-chlorophenyl)sulfanylphenyl]ethanone
• SCHEMBL2306567
• 1-{2-[(4-chlorophenyl)sulfanyl]phenyl}ethanone
• AE-641/06281049
• FT-0610956
• J-507697
• 2-Acetyl-4'-chloro diphenyl sulfide
• 1-(2-(4-chlorophenylthio)phenyl)ethanone
• AKOS005856151
• AC-16461
• 41932-35-8
• KYBNWCISYWRLJS-UHFFFAOYSA-N
• 1-{2-[(4-chlorophenyl)thio]phenyl}ethanone
• 2-Acetyl-4'-chloro diphenylsulfide

• Inchi： 1S/C14H11ClOS/c1-10(16)13-4-2-3-5-14(13)17-12-8-6-11(15)7-9-12/h2-9H,1H3
• InChI Key： KYBNWCISYWRLJS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)SC1C=CC=CC=1C(C)=O

Computed Properties

• Exact Mass: 262.02200
• Monoisotopic Mass: 262.0219138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 42.37000
• LogP: 4.69380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Acetyl-4'-chloro diphenylsulfide

Comprehensive Overview of 2-Acetyl-4'-chloro diphenylsulfide (CAS No. 41932-35-8): Properties, Applications, and Industry Insights

2-Acetyl-4'-chloro diphenylsulfide (CAS No. 41932-35-8) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications in industrial and research settings. This sulfur-containing derivative features a diphenylsulfide backbone substituted with an acetyl group at the 2-position and a chloro group at the 4'-position, making it a valuable intermediate in synthetic chemistry. Its molecular formula, C₁₄H₁₁ClOS, reflects a balanced combination of aromaticity and reactivity, which has garnered attention in fields such as material science, agrochemicals, and pharmaceuticals.

In recent years, the demand for chlorinated diphenylsulfide derivatives has surged due to their role in developing high-performance materials and functional additives. Researchers and manufacturers frequently search for "2-Acetyl-4'-chloro diphenylsulfide synthesis" or "CAS 41932-35-8 suppliers," highlighting its commercial relevance. The compound's thermal stability and compatibility with polymer matrices make it a candidate for advanced coatings and adhesives, aligning with the growing focus on sustainable and durable materials in the automotive and construction industries.

From a synthetic perspective, 2-Acetyl-4'-chloro diphenylsulfide is often synthesized via Friedel-Crafts acylation or cross-coupling reactions, leveraging its chloro-substituted aromatic ring for further functionalization. Analytical techniques such as HPLC, GC-MS, and NMR are routinely employed to verify its purity, a critical factor for end-users requiring precise specifications. Environmental and regulatory considerations also drive interest in "eco-friendly derivatives of diphenylsulfide," prompting innovations in greener synthesis routes.

The compound's potential in pharmaceutical intermediates is another area of exploration, particularly in designing bioactive molecules with improved pharmacokinetic properties. While not a direct therapeutic agent, its structural motifs are valuable in medicinal chemistry. Discussions around "CAS 41932-35-8 safety data" and "handling protocols" reflect the industry's emphasis on responsible chemical management and workplace safety standards.

Market trends indicate a steady rise in applications for halogenated aromatic compounds, with 2-Acetyl-4'-chloro diphenylsulfide serving as a niche but impactful player. Its role in electronic materials, such as organic semiconductors or liquid crystals, further underscores its multidisciplinary utility. As industries prioritize customization and performance optimization, this compound's adaptability positions it as a key component in next-generation innovations.

In summary, 2-Acetyl-4'-chloro diphenylsulfide (CAS No. 41932-35-8) exemplifies the intersection of chemical ingenuity and practical utility. Its evolving applications, coupled with rigorous quality standards, ensure its continued relevance in both academic and industrial spheres. For stakeholders seeking detailed technical data or procurement options, understanding its synthesis, properties, and market dynamics is essential to leveraging its full potential.